Cas no 481038-63-5 (Tert-butyl 2-benzylpiperazine-1-carboxylate)

• Product Name: Tert-butyl 2-benzylpiperazine-1-carboxylate
• CAS No: 481038-63-5
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD06739084
• CID: 68263
• PubChem ID: 44118663
• Update Time: 2025-10-27

Tert-butyl 2-benzylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-2-Benzylpiperazine
• 1-Boc-2-benzyl-piperazin
• 1-Boc-2-benzyl-piperazine
• 1-N-Boc-2-Benzylpiperazine
• N-1-Boc-2-benzyl-piperazine
• tert-Butyl 2-benzylpiperazine-1-carboxylate
• 1-PIPERAZINECARBOXYLIC ACID,2-(PHENYLMETHYL)-,1,1-DIMETHYLETHYL ESTER
• 2-BENZYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• N-1-Boc-2-benzyl piperizine
• N-1-Boc-2-benzylpiperazine
• N-Boc-2-benzylpiperazine
• N-BOC-2-BENZYL PIPERAZINE
• PubChem9747
• AMBZ0306
• QKUHUJCLUFLGCI-UHFFFAOYSA-N
• SBB056117
• SY003011
• 481038-63-5
• AKOS005255249
• SY024568
• SY018140
• FT-0660115
• J-524436
• FT-0601757
• AB15893
• CS-0001890
• SCHEMBL873429
• 2-BENZYLPIPERAZINE, N1-BOC PROTECTED
• FT-0601758
• TS-00949
• 1-N-Boc-2-benzylpiperazine, AldrichCPR
• AB28561
• DTXSID00656940
• A26051
• (RS)-tert-butyl 2-benzylpiperazine-1-carboxylate
• AC-2220
• MFCD06739084
• N-1-Boc-2-benzyl piperazine tert-Butyl 2-benzylpiperazine-1-carboxylate
• AM803943
• AB42204
• 2-Benzyl-piperazine-1-carboxylicacid tert-butyl ester
• DB-019303
• Tert-butyl 2-benzylpiperazine-1-carboxylate

• MDL： MFCD06739084
• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-9-17-12-14(18)11-13-7-5-4-6-8-13/h4-8,14,17H,9-12H2,1-3H3
• InChI Key： QKUHUJCLUFLGCI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.18400
• Monoisotopic Mass: 276.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.066
• Boiling Point: 382.9℃ at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.524
• PSA: 41.57000
• LogP: 2.70470

Additional information on Tert-butyl 2-benzylpiperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-benzylpiperazine-1-carboxylate (CAS No. 481038-63-5)

Tert-butyl 2-benzylpiperazine-1-carboxylate (CAS No. 481038-63-5) is a highly versatile piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to as a Boc-protected benzylpiperazine, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features, including the tert-butyloxycarbonyl (Boc) group and benzyl substituent, make it invaluable for peptide coupling, drug discovery, and medicinal chemistry applications.

In recent years, the demand for piperazine-based compounds like Tert-butyl 2-benzylpiperazine-1-carboxylate has surged due to their role in designing CNS-targeting drugs and neurotransmitter modulators. Researchers are particularly interested in its potential for GPCR (G-protein-coupled receptor) ligand synthesis, a hot topic in neuroscience and psychopharmacology. The compound’s CAS No. 481038-63-5 is frequently searched in academic databases, reflecting its relevance in high-impact journals and patent filings.

The Boc-protection strategy employed in Tert-butyl 2-benzylpiperazine-1-carboxylate ensures stability during multi-step syntheses, a key advantage for combinatorial chemistry. This aligns with the growing trend of green chemistry, as the Boc group can be selectively removed under mild conditions, minimizing waste. Users often search for "Boc deprotection methods" or "piperazine scaffold optimization," highlighting the compound’s role in sustainable synthesis.

From a structural-activity relationship (SAR) perspective, the benzyl moiety in CAS No. 481038-63-5 enhances lipophilicity, a property critical for blood-brain barrier penetration. This explains its frequent appearance in studies on neurodegenerative disease therapeutics, another trending topic. Computational chemists also leverage this compound for molecular docking simulations, addressing popular queries like "piperazine derivatives for Alzheimer’s" or "dopamine receptor ligands."

Quality control of Tert-butyl 2-benzylpiperazine-1-carboxylate is another area of interest, with searches for "HPLC purity analysis" and "NMR characterization" being common. The compound’s crystalline form and solubility profile are meticulously documented to meet GMP standards, catering to the pharmaceutical industry’s stringent requirements.

In summary, Tert-butyl 2-benzylpiperazine-1-carboxylate (CAS No. 481038-63-5) bridges academic research and industrial applications, driven by its adaptability in targeted drug design and alignment with cutting-edge chemical trends. Its prominence in scientific literature and search engine queries underscores its enduring significance.